Cas no 83997-41-5 (spirostan-3-yl 6-deoxyhexopyranosyl-(1->6)-[pentopyranosyl-(1->4)]hexopyranoside)
83997-41-5 structure
Product Name:spirostan-3-yl 6-deoxyhexopyranosyl-(1->6)-[pentopyranosyl-(1->4)]hexopyranoside
CAS No:83997-41-5
MF:C44H72O16
MW:857.03289604187
CID:1817832
PubChem ID:158604
Update Time:2025-04-21
spirostan-3-yl 6-deoxyhexopyranosyl-(1->6)-[pentopyranosyl-(1->4)]hexopyranoside Chemical and Physical Properties
Names and Identifiers
-
- spirostan-3-yl 6-deoxyhexopyranosyl-(1->6)-[pentopyranosyl-(1->4)]hexopyranoside
- Asparanin C
- DTXSID601004257
- beta-D-Glucopyranoside, (3beta,5beta,25S)-spirostan-3-ylO-alpha-L-arabinopyranosyl-(1-4)-O-(6-deoxy-alpha-L-mannopyranosyl-(1-6))-
- 83997-41-5
-
- Inchi: 1S/C44H72O16/c1-19-8-13-44(55-16-19)20(2)30-28(60-44)15-26-24-7-6-22-14-23(9-11-42(22,4)25(24)10-12-43(26,30)5)57-41-37(52)34(49)38(59-40-35(50)32(47)27(45)17-53-40)29(58-41)18-54-39-36(51)33(48)31(46)21(3)56-39/h19-41,45-52H,6-18H2,1-5H3
- InChI Key: QLZSPAKBIBSDEQ-UHFFFAOYSA-N
- SMILES: CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CCC2C1(C)CCC(OC1C(O)C(O)C(OC3C(O)C(O)C(O)CO3)C(COC3C(O)C(O)C(O)C(C)O3)O1)C2
Computed Properties
- Exact Mass: 856.48203620g/mol
- Monoisotopic Mass: 856.48203620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 60
- Rotatable Bond Count: 7
- Complexity: 1510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 26
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 236Ų
spirostan-3-yl 6-deoxyhexopyranosyl-(1->6)-[pentopyranosyl-(1->4)]hexopyranoside Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
83997-41-5 (spirostan-3-yl 6-deoxyhexopyranosyl-(1->6)-[pentopyranosyl-(1->4)]hexopyranoside) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk